Cas no 2138575-66-1 ((1,4-dimethyl-1H-pyrazol-3-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine)

• Product Name: (1,4-dimethyl-1H-pyrazol-3-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine
• CAS No: 2138575-66-1
• MF: C₁₁H₁₉F₃N₄
• MW: 264.290572404861
• CID: 6615201
• PubChem ID: 165862348
• Update Time: 2025-10-17

(1,4-dimethyl-1H-pyrazol-3-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine Chemical and Physical Properties

Names and Identifiers

• (1,4-dimethyl-1H-pyrazol-3-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine
• 2138575-66-1
• [(1,4-dimethyl-1H-pyrazol-3-yl)methyl][2-(methylamino)ethyl](2,2,2-trifluoroethyl)amine
• EN300-1179405

• Inchi： 1S/C11H19F3N4/c1-9-6-17(3)16-10(9)7-18(5-4-15-2)8-11(12,13)14/h6,15H,4-5,7-8H2,1-3H3
• InChI Key： UBKLQUGDDHCAOA-UHFFFAOYSA-N
• SMILES： FC(CN(CCNC)CC1C(C)=CN(C)N=1)(F)F

Computed Properties

• Exact Mass: 264.15618111g/mol
• Monoisotopic Mass: 264.15618111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 33.1Ų

Additional information on (1,4-dimethyl-1H-pyrazol-3-yl)methyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine

The Compound CAS No 2138575-66-1: (1,4-Dimethyl-1H-Pyrazol-3-Yl)Methyl 2-(Methylamino)Ethyl (2,2,2-Trifluoroethyl) Amine

The compound with CAS No 2138575-66-1, commonly referred to as (1,4-dimethyl-1H-pyrazol-3-yl)methyl 2-(methylamino)ethyl (2,2,2-trifluoroethyl) amine, is a complex organic molecule with a diverse range of applications in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a pyrazole ring substituted with methyl groups and a trifluoroethyl group. The molecule's structure contributes to its stability and reactivity, making it a valuable component in various chemical reactions and formulations.

Recent studies have highlighted the potential of this compound in the development of advanced materials. Researchers have explored its role in synthesizing high-performance polymers and catalysts. For instance, the trifluoroethyl group in the molecule has been shown to enhance the thermal stability of polymer matrices, making it suitable for applications in aerospace and automotive industries. Additionally, the pyrazole ring has been found to exhibit interesting electronic properties, which can be leveraged in the design of new electronic materials.

In the pharmaceutical sector, (1,4-dimethyl-1H-pyrazol-3-yl)methyl 2-(methylamino)ethyl (2,2,2-trifluoroethyl) amine has been investigated for its potential as a drug delivery agent. Its ability to form stable complexes with various therapeutic molecules makes it an attractive candidate for targeted drug delivery systems. Recent experiments have demonstrated its effectiveness in encapsulating hydrophobic drugs, enhancing their bioavailability and reducing side effects.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the formation of the pyrazole ring through condensation reactions and the subsequent functionalization of the ring with methyl and trifluoroethyl groups. Researchers have optimized these steps to improve yield and purity, ensuring that the compound can be produced on an industrial scale.

One of the most promising applications of CAS No 2138575-66-1 is in the field of biotechnology. Scientists have discovered that this compound can act as a potent inhibitor of certain enzymes involved in metabolic pathways. This discovery has opened new avenues for developing treatments for metabolic disorders such as diabetes and obesity. Clinical trials are currently underway to evaluate its efficacy and safety profile.

In conclusion, (1,4-dimethyl-1H-pyrazol-3-yl)methyl 2-(methylamino)ethyl (2,2,2-trifluoroethyl) amine is a versatile compound with significant potential across multiple industries. Its unique structure and reactivity make it a valuable tool for researchers and manufacturers alike. As ongoing studies continue to uncover new applications and properties of this compound, its importance in the chemical landscape is expected to grow further.